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Introduction

UNC8732 is a potent and selective second-generation degrader of the histone
methyltransferase NSD2.[1][2][3] It represents a significant advancement in the field of targeted
protein degradation, offering a powerful tool for studying the biological functions of NSD2 and
exploring its therapeutic potential in various cancers, including multiple myeloma and acute
lymphoblastic leukemia.[1] UNC8732 operates through a unique mechanism of action. After
entering the cell, its primary alkyl amine group is metabolized into a reactive aldehyde species.
[41[5][6][7][8] This aldehyde then engages with a specific cysteine residue (C326) on FBX022,
a substrate recognition component of the SCF (Skp1-Cull-F-box) E3 ubiquitin ligase complex.
[4115][6][71[8][9] This induced proximity between NSD2 and the E3 ligase machinery leads to
the polyubiquitination of NSD2, marking it for degradation by the proteasome.[5] The
subsequent decrease in NSD2 levels results in a global reduction of its catalytic product,
dimethylated histone H3 at lysine 36 (H3K36me2).[3]

These application notes provide detailed protocols for performing dose-response experiments
with UNC8732 to characterize its effects on cell viability, apoptosis, and target protein
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degradation.

Mechanism of Action: UNC8732 Signaling Pathway
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UNC8732 Mechanism of Action Cell Viability Assay Workflow
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Apoptosis Assay Workflow Western Blot Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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